Cas no 1804043-23-9 (Ethyl 3-(3-bromo-5-(fluoromethoxy)phenyl)propanoate)

• Product Name: Ethyl 3-(3-bromo-5-(fluoromethoxy)phenyl)propanoate
• CAS No: 1804043-23-9
• MF: C₁₂H₁₄BrFO₃
• MW: 305.140166759491
• CID: 4979418
• Update Time: 2025-05-24

Ethyl 3-(3-bromo-5-(fluoromethoxy)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromo-5-(fluoromethoxy)phenyl)propanoate

• Inchi： 1S/C12H14BrFO3/c1-2-16-12(15)4-3-9-5-10(13)7-11(6-9)17-8-14/h5-7H,2-4,8H2,1H3
• InChI Key： OQWZFAZXVBEVJQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CCC(=O)OCC)OCF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 238
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-(3-bromo-5-(fluoromethoxy)phenyl)propanoate

Comprehensive Overview of Ethyl 3-(3-bromo-5-(fluoromethoxy)phenyl)propanoate (CAS No. 1804043-23-9)

Ethyl 3-(3-bromo-5-(fluoromethoxy)phenyl)propanoate (CAS No. 1804043-23-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by a bromo and fluoromethoxy substitution on the phenyl ring, is a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₂H₁₄BrFO₃, highlights its potential for applications in drug discovery and material science.

The compound's fluoromethoxy group is particularly noteworthy, as fluorine-containing moieties are increasingly sought after in modern medicinal chemistry. Researchers are exploring its utility in designing metabolically stable compounds, a hot topic in the development of new therapeutics. The presence of both bromo and fluoro substituents makes this molecule a versatile building block for Suzuki-Miyaura cross-coupling reactions, a technique frequently searched by chemists in academic and industrial settings.

In recent years, there has been growing interest in halogenated aromatic compounds like Ethyl 3-(3-bromo-5-(fluoromethoxy)phenyl)propanoate, driven by their applications in PET imaging and targeted drug delivery systems. The compound's ability to serve as a precursor for fluorine-18 labeled radiopharmaceuticals aligns with current trends in precision medicine, answering frequent queries about molecular imaging probes in medical research forums.

From a synthetic chemistry perspective, this ester demonstrates excellent stability under various reaction conditions, making it suitable for multi-step organic synthesis. Its ethyl propanoate moiety provides a convenient handle for further functionalization, addressing common challenges in structure-activity relationship (SAR) studies. Laboratory technicians often search for high-purity intermediates like this compound to optimize their synthetic routes.

The compound's physicochemical properties, including its lipophilicity (LogP) and hydrogen bonding capacity, make it particularly interesting for researchers investigating blood-brain barrier permeability - a frequently discussed topic in neuroscience and drug development circles. These characteristics also position it as a candidate for crop protection agents in agricultural chemistry, another area receiving substantial online search traffic.

Quality control of Ethyl 3-(3-bromo-5-(fluoromethoxy)phenyl)propanoate typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy, which are common search terms among analytical chemists. The compound's purity profile is crucial for reproducible results in downstream applications, especially in high-throughput screening environments where consistency is paramount.

Environmental considerations regarding halogenated compounds have led to increased research into the biodegradation pathways of molecules like this one. This aligns with current sustainability trends in chemical manufacturing and responds to growing online searches about green chemistry alternatives. The compound's potential for enzymatic hydrolysis makes it an interesting subject for biocatalysis studies.

In material science applications, the aromatic bromine moiety in Ethyl 3-(3-bromo-5-(fluoromethoxy)phenyl)propanoate offers opportunities for creating functionalized polymers with tailored properties. This addresses frequent queries about monomer design for specialty plastics and coatings. The fluorine content may contribute to desirable characteristics like weather resistance and low surface energy in advanced materials.

Storage and handling recommendations for this compound emphasize protection from moisture and light, common concerns reflected in laboratory safety searches. Proper chemical storage practices ensure the material maintains its integrity for extended periods, important for research facilities managing chemical inventories.

The patent landscape surrounding Ethyl 3-(3-bromo-5-(fluoromethoxy)phenyl)propanoate reveals its utility in various intellectual property applications, particularly in pharmaceutical composition claims. This connects to frequent searches about patentable chemical entities in the legal and R&D sectors. The compound's structural uniqueness makes it a valuable asset in drug candidate portfolios.

Future research directions for this chemical may explore its potential in click chemistry applications or as a scaffold for covalent inhibitors, both trending topics in chemical biology. The balance between its reactivity and stability makes it particularly suited for these emerging areas of investigation, addressing common questions about versatile synthetic intermediates in online chemistry communities.